Cas no 1593427-99-6 (4-(iodomethyl)-4-(4-methylpentyl)oxyoxane)
4-(iodomethyl)-4-(4-methylpentyl)oxyoxane Chemical and Physical Properties
Names and Identifiers
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- 4-(iodomethyl)-4-(4-methylpentyl)oxyoxane
- 1593427-99-6
- EN300-1133145
- 4-(iodomethyl)-4-[(4-methylpentyl)oxy]oxane
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- Inchi: 1S/C12H23IO2/c1-11(2)4-3-7-15-12(10-13)5-8-14-9-6-12/h11H,3-10H2,1-2H3
- InChI Key: JAPLGCPLMPHLCZ-UHFFFAOYSA-N
- SMILES: ICC1(CCOCC1)OCCCC(C)C
Computed Properties
- Exact Mass: 326.07428g/mol
- Monoisotopic Mass: 326.07428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 18.5Ų
4-(iodomethyl)-4-(4-methylpentyl)oxyoxane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1133145-1.0g |
4-(iodomethyl)-4-[(4-methylpentyl)oxy]oxane |
1593427-99-6 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1133145-0.05g |
4-(iodomethyl)-4-[(4-methylpentyl)oxy]oxane |
1593427-99-6 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1133145-0.1g |
4-(iodomethyl)-4-[(4-methylpentyl)oxy]oxane |
1593427-99-6 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1133145-0.25g |
4-(iodomethyl)-4-[(4-methylpentyl)oxy]oxane |
1593427-99-6 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1133145-0.5g |
4-(iodomethyl)-4-[(4-methylpentyl)oxy]oxane |
1593427-99-6 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1133145-1g |
4-(iodomethyl)-4-[(4-methylpentyl)oxy]oxane |
1593427-99-6 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1133145-2.5g |
4-(iodomethyl)-4-[(4-methylpentyl)oxy]oxane |
1593427-99-6 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1133145-5g |
4-(iodomethyl)-4-[(4-methylpentyl)oxy]oxane |
1593427-99-6 | 95% | 5g |
$3065.0 | 2023-10-26 | |
| Enamine | EN300-1133145-10g |
4-(iodomethyl)-4-[(4-methylpentyl)oxy]oxane |
1593427-99-6 | 95% | 10g |
$4545.0 | 2023-10-26 |
4-(iodomethyl)-4-(4-methylpentyl)oxyoxane Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 4-(iodomethyl)-4-(4-methylpentyl)oxyoxane
Introduction to 4-(Iodomethyl)-4-(4-Methylpentyl)oxyoxane (CAS No. 1593427-99-6)
4-(Iodomethyl)-4-(4-methylpentyl)oxyoxane, a compound with the CAS number 1593427-99-6, is a synthetic organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This introduction aims to provide a comprehensive overview of the compound, including its structure, synthesis, properties, and recent research developments.
The molecular formula of 4-(Iodomethyl)-4-(4-methylpentyl)oxyoxane is C13H26O2I, and it has a molecular weight of approximately 313.25 g/mol. The compound features an oxane ring with an iodomethyl group and a 4-methylpentyl ether substituent. The presence of the iodine atom makes it particularly interesting for various chemical transformations, such as nucleophilic substitution reactions and cross-coupling reactions.
The synthesis of 4-(Iodomethyl)-4-(4-methylpentyl)oxyoxane typically involves several steps. One common approach is to start with an appropriate alcohol, which is then converted into the corresponding alkyl halide through a halogenation reaction. The alkyl halide is subsequently reacted with an oxane derivative to form the desired product. This synthetic route is well-documented in the literature and has been optimized for high yields and purity.
In terms of physical properties, 4-(Iodomethyl)-4-(4-methylpentyl)oxyoxane is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). The compound's solubility in water is limited, which can be advantageous in certain applications where phase separation is desired.
The chemical reactivity of 4-(Iodomethyl)-4-(4-methylpentyl)oxyoxane is primarily centered around the iodomethyl group. This functional group can undergo various reactions, including nucleophilic substitution (SN2), which can be used to introduce different functional groups or link the molecule to other organic or inorganic compounds. Additionally, the ether linkage provides stability and can influence the compound's overall reactivity and solubility properties.
In the field of medicinal chemistry, 4-(Iodomethyl)-4-(4-methylpentyl)oxyoxane has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of new drugs and drug delivery systems. For example, researchers have utilized this compound as a precursor for synthesizing compounds with antiviral and anticancer activities. The iodine atom can be readily replaced by other functional groups through substitution reactions, allowing for the creation of diverse chemical libraries for high-throughput screening.
Beyond medicinal applications, 4-(Iodomethyl)-4-(4-methylpentyl)oxyoxane has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of polymers and copolymers with tailored properties. These materials can be used in various applications, including coatings, adhesives, and electronic devices. The ability to fine-tune the properties of these materials through controlled polymerization techniques has opened up new avenues for research and development.
In conclusion, 4-(Iodomethyl)-4-(4-methylpentyl)oxyoxane (CAS No. 1593427-99-6) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
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